4-Hydroxy-2,3-dimethylbenzaldehyde

• IUPAC Name: 4-hydroxy-2,3-dimethylbenzaldehyde
• InChI: InChI=1S/C9H10O2/c1-6-7(2)9(11)4-3-8(6)5-10/h3-5,11H,1-2H3
• InChI Key: GEVILTWPAPSGDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)O)C=O
• Molecular Formula: C9H10O2
• DSSTOX Substance ID: DTXSID10563116
• Molecular Weight: 150.17 g/mol
• CAS RN: 58380-40-8

Description

4-Hydroxy-2,3-dimethylbenzaldehyde is a chemical compound with the formula C₉H₁₀O₂. It has a molecular weight of 150.174 g/mol. It is used for research purposes.

Scientific Research Applications

Selective Oxidation Applications

4-Hydroxy-2,3-dimethylbenzaldehyde and its derivatives are valuable intermediates in the synthesis of various compounds. Research has shown that copper-mediated selective oxidation of aromatic methyl groups can lead to substituted hydroxybenzaldehydes, which are crucial for the pharmaceutical and perfume industries. A bioinspired Cu/neocuproine system has demonstrated the ability to perform selective para-formylation, highlighting the compound's significance in organic synthesis and industrial applications (Boldron et al., 2005).

Kinetic Studies in Atmospheric Chemistry

The rate coefficients for the reactions of hydroxyl radicals with dimethylbenzaldehydes, including 2,3-dimethylbenzaldehyde, have been determined, providing insights into the reactivity of these compounds in the atmosphere. This research is essential for understanding the atmospheric degradation of organic pollutants and contributes to atmospheric chemistry models (Clifford & Wenger, 2006).

Biocatalysis and Multistep Oxidation

The use of the two-liquid phase concept in biocatalysis has been explored for the efficient multistep oxidation of pseudocumene to 3,4-dimethylbenzaldehyde. This approach involves using recombinant Escherichia coli cells expressing specific genes for catalyzing the oxidation process, demonstrating the compound's role in biotechnological applications and sustainable chemistry (Bühler et al., 2003).

Synthetic Methods and Chemical Intermediates

Various synthetic routes and methodologies have been developed to synthesize dimethylbenzaldehydes, including 2,4-dimethylbenzaldehyde, from different starting materials. These studies contribute to the optimization of synthetic processes for producing high-value chemical intermediates used in further chemical transformations (Wu Yu-long, 2008).

Novel Compounds Synthesis

Research has led to the synthesis of novel compounds using 4-hydroxy-2,3-dimethylbenzaldehyde derivatives as starting materials. These studies are crucial for developing new pharmaceuticals, materials, and fine chemicals, showcasing the compound's versatility and importance in organic chemistry (Naganagowda & Petsom, 2012).

Safety and Hazards

4-Hydroxy-2,3-dimethylbenzaldehyde is used for research purposes and should be handled with caution. Specific safety data and hazards associated with this compound are not available from the search results.

Mechanism of Action

Target of Action

Similar compounds, such as benzaldehydes, have been shown to disrupt cellular antioxidation systems , suggesting that 4-Hydroxy-2,3-dimethylbenzaldehyde may have a similar target.

Biochemical Pathways

Given its potential role in disrupting cellular antioxidation systems , it may affect pathways related to oxidative stress response and cellular detoxification.

Pharmacokinetics

Its molecular weight of 15017 g/mol suggests that it could be well-absorbed and distributed within the body

Result of Action

If it does indeed disrupt cellular antioxidation systems , it could lead to increased oxidative stress within the cell, potentially inhibiting growth or leading to cell death.

Synthesis routes and methods

Procedure details

4-Methoxy-2,3-dimethyl-benzaldehyde (2.0 g, 12.18 mmol) was dissolved in DCM (48 mL), and the solution was cooled to −78° C. 1M BBr3(24 mL, 24.13 mmol) was added slowly thereto, and the mixture was stirred at room temperature for 12 hours. After the termination of the reaction, the residue was diluted with water and extracted with DCM. The organic layer was dried with MgSO4 and concentrated under reduced pressure. The residue was purified by column chromatography (eluent, EtOAc/Hex=1/5) to obtain the title compound (187 mg, 10%).